B1577820 Brevinin-1Yc

Brevinin-1Yc

Cat. No.: B1577820
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Brevinin-1Yc is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the North American leopard frog Lithobates yavapaiensis. Like other members of the Brevinin-1 family, it exhibits a conserved N-terminal region and a C-terminal cyclic heptapeptide domain (Cys$^{19}$-Cys$^{25}$ disulfide bridge).

A critical structural feature of this compound is the substitution of Pro$^{14}$→Glu, which reduces its overall cationicity compared to other Brevinin-1 analogs. This substitution alters the peptide’s amphipathic α-helical structure, diminishing membrane-disruptive interactions with microbial and eukaryotic cells .

Properties

bioactivity

Antibacterial

sequence

FLPIIAGAAAKVVEKIFCAISKKC

Origin of Product

United States

Comparison with Similar Compounds

Research Implications

This compound’s reduced efficacy underscores the importance of cationic residues in AMP design. Strategies to enhance selectivity—such as D-amino acid substitutions or hybrid peptide engineering—could mitigate cytotoxicity while retaining antimicrobial activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.